Cas no 33329-35-0 (Tris(N,N-dimethylaminopropyl)amine)

• Product Name: Tris(N,N-dimethylaminopropyl)amine
• CAS No: 33329-35-0
• MF: C₁₅H₃₆N₄
• MW: 272.473143577576
• MDL: MFCD00190091
• CID: 54055
• PubChem ID: 118456
• Update Time: 2025-06-07

Tris(N,N-dimethylaminopropyl)amine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Bis(3-(Dimethylamino)propyl)-N3,N3-dimethylpropane-1,3-diamine
• Tris-(dimethylaminopropyl)amine
• 1,3-Propanediamine, N,N-bis3-(dimethylamino)propyl-N,N-dimethyl-
• Tris-(3-dimethylamino)-propylamine
• N',N'-bis[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine
• N,N-BIS[3-(DIMETHYLAMINO)PROPYL]-N',N'-DIMETHYLPROPANE-1,3-DIAMINE
• Tris(N,N-diMethylaMinopropyl)aMine
• EINECS 251-459-0
• Tris(dimethylaminopropyl)amine
• 1,3-Propanediamine, N,N-bis[3-(dimethylamino)propyl]-N',N'-dimethyl-
• SCHEMBL15620
• tris-(3-dimethylaminopropyl) amine
• C15H36N4
• MFCD00190091
• AKOS015850716
• A875326
• BS-17020
• 1,3-Propanediamine, N1,N1-bis(3-(dimethylamino)propyl)-N3,N3-dimethyl-
• J-019145
• N,N-Bis(3-(dimethylamino)propyl)-N',N'-dimethyl-1,3-propanediamine
• DTXSID5052703
• CS-0151283
• 1,3-Propanediamine, N,N-bis(3-(dimethylamino)propyl)-N',N'-dimethyl-
• 33329-35-0
• EC 251-459-0
• NS00006390
• N,N-Bis(3-(dimethylamino)propyl)-N',N'-dimethylpropane-1,3-diamine
• N,N-Bis[3-(dimethylamino)propyl]-N',N'-dimethyl-1,3-propanediamine; 3,3',3''-Tris(dimethylamino)-tripropylamine (8CI); Jeffcat Z 80; N,N-Bis[3-(dimethylamino)propyl]-N',N'-dimethyl-1,3-propanediamine; Tris[3-(dimethylamino)propyl]amine
• N\\',N\\'-bis[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine
• DTKANQSCBACEPK-UHFFFAOYSA-N
• Tris(N,N-dimethylaminopropyl)amine

• MDL： MFCD00190091
• Inchi： 1S/C15H36N4/c1-16(2)10-7-13-19(14-8-11-17(3)4)15-9-12-18(5)6/h7-15H2,1-6H3
• InChI Key： DTKANQSCBACEPK-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)(CCCN(C)C)CCCN(C)C

Computed Properties

• Exact Mass: 272.29400
• Monoisotopic Mass: 272.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 297.7±8.0 °C at 760 mmHg
• Flash Point: 112.5±14.1 °C
• Refractive Index: 1.478
• PSA: 12.96000
• LogP: 1.14350
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tris(N,N-dimethylaminopropyl)amine Security Information

• Signal Word：Danger
• Hazard Statement： H302 (24.18%) H312 (100%) H314 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (24.18%) H312 (100%) H314 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Tris(N,N-dimethylaminopropyl)amine

Introduction to Tris(N,N-dimethylaminopropyl)amine (CAS No. 33329-35-0)

Tris(N,N-dimethylaminopropyl)amine, commonly referred to by the chemical designation CAS No. 33329-35-0, is a significant compound in the field of chemical and pharmaceutical research. This compound, with its unique structural and functional properties, has garnered considerable attention in recent years due to its versatile applications in various scientific and industrial domains.

The molecular structure of Tris(N,N-dimethylaminopropyl)amine consists of a central nitrogen atom bonded to three N,N-dimethylaminopropyl groups. This configuration imparts upon it a high degree of basicity, making it an effective chelating agent and catalyst in numerous chemical reactions. The compound's ability to form stable complexes with metal ions has made it particularly valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs).

In the realm of pharmaceutical research, Tris(N,N-dimethylaminopropyl)amine has been explored for its potential role as a pharmacophore in drug design. Its basic nature allows it to interact with acidic functional groups in biological molecules, which has implications for the development of new therapeutic agents. Recent studies have highlighted its utility in enhancing the solubility and bioavailability of poorly water-soluble drugs, thereby improving their efficacy.

The compound's chelating properties have also been leveraged in the field of analytical chemistry. It is frequently used as an internal standard or ligand in techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These applications are crucial for ensuring the accuracy and reliability of analytical results, particularly in complex mixtures where precise quantification is essential.

One of the most intriguing aspects of Tris(N,N-dimethylaminopropyl)amine is its role in polymer chemistry. As a strong base, it serves as an effective catalyst for the polymerization of certain monomers, leading to the formation of high-performance polymers with tailored properties. These polymers find applications in areas ranging from coatings to adhesives, demonstrating the broad utility of this compound.

In recent years, there has been growing interest in the environmental applications of Tris(N,N-dimethylaminopropyl)amine. Researchers have investigated its potential as a corrosion inhibitor for metals, which could significantly reduce maintenance costs in industrial settings. Additionally, its ability to bind with heavy metals makes it a promising candidate for wastewater treatment technologies aimed at removing toxic contaminants from water sources.

The synthesis of Tris(N,N-dimethylaminopropyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial and research applications. These advancements are particularly important for meeting the growing demand for high-quality reagents in academic and industrial laboratories.

The safety profile of Tris(N,N-dimethylaminopropyl)amine is another critical consideration. While generally considered to be non-toxic at typical usage levels, proper handling procedures must be followed to minimize any potential risks. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this compound to ensure safe laboratory practices.

The future prospects for Tris(N,N-dimethylaminopropyl)amine are promising, with ongoing research exploring new applications and optimizing existing ones. The compound's unique properties make it a valuable tool for scientists across multiple disciplines, from materials science to pharmaceuticals. As our understanding of its capabilities continues to grow, it is likely that we will see even more innovative uses emerge.